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Compound of Interest

Compound Name: MHI-148

Cat. No.: B15555398 Get Quote

Application Notes and Protocols: MHI-148
For Researchers, Scientists, and Drug Development Professionals

Introduction
MHI-148 is a near-infrared (NIR) heptamethine cyanine dye with inherent tumor-targeting

properties.[1][2][3] This characteristic makes it a valuable tool in cancer research for both

diagnostic and therapeutic applications. MHI-148 selectively accumulates in the mitochondria

and lysosomes of tumor cells, a phenomenon attributed to the overexpression of organic anion-

transporting polypeptides (OATPs) on the surface of cancer cells compared to normal cells.[1]

[4][5] This preferential uptake allows for targeted imaging and the potential for targeted drug

delivery.[1][6][7]
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Property Value Reference

Molecular Formula C₄₂H₅₂BrClN₂O₄ [2]

Molecular Weight 764.23 g/mol [2]

Appearance Light green to green solid [3]

Excitation Wavelength ~782 nm [8]

Emission Wavelength ~808 nm [8]

Solubility 10 mM in DMSO [2]

In Vitro and In Vivo Experimental Concentrations
Application Cell Line / Model

Concentration /
Dosage

Reference

In Vitro Cytotoxicity

Assay
HT-29, NIH3T3

0.01, 0.05, 0.1, 0.5,

1.5 µM
[1]

In Vitro Uptake Study HT-29, NIH3T3 10 µM [2][3]

In Vitro Uptake Study
Canine and Human

Cancer Cells
20 µM [9]

In Vivo Tumor Imaging
Nude mice with HCC

xenografts
0.75 µmol/kg [10]

In Vivo Tumor Growth

Inhibition

Nude mice with HT-29

xenografts
2 mg/kg [1]

Experimental Protocols
Protocol 1: Preparation of MHI-148 Stock Solution (10
mM)
Materials:

MHI-148 powder
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Dimethyl sulfoxide (DMSO), anhydrous

Sterile microcentrifuge tubes

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Calculate the required mass of MHI-148:

The molecular weight of MHI-148 is 764.23 g/mol .

To prepare a 10 mM stock solution, dissolve 7.6423 mg of MHI-148 in 1 mL of DMSO.

Adjust the mass and volume as needed for your experimental requirements.

Dissolve MHI-148 in DMSO:

Aseptically weigh the calculated amount of MHI-148 powder and place it in a sterile

microcentrifuge tube.

Add the corresponding volume of anhydrous DMSO to the tube.

Vortex the solution thoroughly until the MHI-148 is completely dissolved. Gentle warming

may be required but avoid excessive heat.

Storage:

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

Store the stock solution at -20°C, protected from light.[3] For long-term storage (up to 6

months), -80°C is recommended.[3]

Protocol 2: Preparation of MHI-148 Working Solutions
Materials:
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10 mM MHI-148 stock solution

Appropriate cell culture medium or buffer (e.g., PBS)

Sterile microcentrifuge tubes or plates

Pipettes and sterile filter tips

Procedure:

Determine the desired final working concentration:

Refer to the table above or literature for appropriate concentrations for your specific

application.

Perform serial dilutions:

Thaw an aliquot of the 10 mM MHI-148 stock solution at room temperature, protected from

light.

Perform serial dilutions of the stock solution in the appropriate cell culture medium or

buffer to achieve the desired final working concentration.

For example, to prepare a 10 µM working solution from a 10 mM stock, dilute the stock

solution 1:1000 in the desired solvent.

Use Immediately:

It is recommended to prepare fresh working solutions for each experiment and use them

immediately. Do not store diluted working solutions for extended periods.
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MHI-148 Cellular Uptake and Localization
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Caption: MHI-148 is actively transported into cancer cells via OATP and accumulates in

mitochondria and lysosomes.
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MHI-148 Stock and Working Solution Preparation Workflow
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Caption: Workflow for preparing MHI-148 stock and working solutions for experimental use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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